Cas no 90196-87-5 (Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]-)

Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]-, is a specialized nitrile compound featuring a propargylamine substituent. Its molecular structure, incorporating both a nitrile group and a tertiary amine with an alkyne functionality, makes it a versatile intermediate in organic synthesis. The compound is particularly useful in the preparation of heterocyclic compounds and as a building block for pharmaceuticals or agrochemicals. Its reactivity allows for selective modifications, enabling applications in cross-coupling reactions and click chemistry. The presence of the nitrile group enhances stability while offering further derivatization potential. This compound is valued for its synthetic flexibility and utility in advanced chemical research.
Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]- structure
90196-87-5 structure
Product Name:Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]-
CAS No:90196-87-5
MF:C8H12N2
MW:136.194281578064
CID:6400101
PubChem ID:64005511
Update Time:2025-08-04

Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 3-[(2-methylbut-3-yn-2-yl)amino]propanenitrile
    • 3-((2-Methylbut-3-yn-2-yl)amino)propanenitrile
    • AS-84721
    • 90196-87-5
    • E77795
    • starbld0007324
    • AKOS013321842
    • Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]-
    • 3-(2-methylbut-3-yn-2-ylamino)propanenitrile
    • Inchi: 1S/C8H12N2/c1-4-8(2,3)10-7-5-6-9/h1,10H,5,7H2,2-3H3
    • InChI Key: NGKABPHCRIQDFM-UHFFFAOYSA-N
    • SMILES: C(#N)CCNC(C)(C)C#C

Computed Properties

  • Exact Mass: 136.100048391g/mol
  • Monoisotopic Mass: 136.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • Density: 0.928±0.06 g/cm3(Predicted)
  • Boiling Point: 257.6±20.0 °C(Predicted)
  • pka: 6.55±0.20(Predicted)

Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]- Pricemore >>

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Additional information on Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]-

Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]- (CAS No. 90196-87-5)

Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]-, also known by its CAS registry number 90196-87-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a nitrile group with an amino-substituted propargyl group. The molecule's structure plays a pivotal role in its reactivity and potential applications.

The compound's structure consists of a propanenitrile backbone, where the nitrile group is attached to the third carbon of the propane chain. The amino group is substituted at the same carbon, making it a key feature of the molecule's reactivity. The substituent on the amino group is a 1,1-dimethylpropargyl group, which introduces steric hindrance and influences the compound's physical and chemical properties. This structure makes Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]- a valuable precursor in various synthetic pathways.

Recent studies have highlighted the importance of this compound in the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel polymers and coatings with enhanced mechanical properties. The compound's ability to undergo various types of polymerization reactions has made it a subject of interest in both academic and industrial settings.

In addition to its role in materials science, Propanenitrile, 3-[(1,1-dimethyl-2-propyn-1-yl)amino]- has also been investigated for its potential in drug discovery. Its unique structure allows for the creation of bioactive molecules with specific pharmacokinetic profiles. Recent research has focused on its application as an intermediate in the synthesis of anti-cancer agents and other therapeutic compounds.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the propargylamine derivative. Various methods have been reported in the literature, including nucleophilic substitution and coupling reactions. The choice of synthetic route depends on factors such as yield optimization and cost-effectiveness.

From an environmental standpoint, understanding the toxicity and biodegradation of Propanenitrile, 3-[...] is crucial for ensuring sustainable practices in chemical manufacturing. Recent studies have assessed its environmental impact under various conditions, providing valuable insights into its safe handling and disposal.

In conclusion, Propanenitrile, 3-[...] (CAS No. 90196-) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an essential building block in modern chemistry research.

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